Cotinine-N-oxide
Cotinine-N-oxide
Cotinine N-oxide is an N-alkylpyrrolidine that is nicotine in which the methylene hydrogens at position 2 on the pyrrolidine ring have been replaced by an oxo group and the pyridine nitrogen converted into the corresponding N-oxide. A minor metabolite of nicotine. It has a role as a drug metabolite, a human urinary metabolite, a rat metabolite and a mouse metabolite. It is a N-alkylpyrrolidine, a member of pyrrolidin-2-ones and a member of pyridine N-oxides. It is functionally related to a nicotine.
Brand Name:
Vulcanchem
CAS No.:
36508-80-2
VCID:
VC21341665
InChI:
InChI=1S/C10H12N2O2/c1-11-9(4-5-10(11)13)8-3-2-6-12(14)7-8/h2-3,6-7,9H,4-5H2,1H3/t9-/m0/s1
SMILES:
CN1C(CCC1=O)C2=C[N+](=CC=C2)[O-]
Molecular Formula:
C10H12N2O2
Molecular Weight:
192.21 g/mol
Cotinine-N-oxide
CAS No.: 36508-80-2
Cat. No.: VC21341665
Molecular Formula: C10H12N2O2
Molecular Weight: 192.21 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.

Specification
Description | Cotinine N-oxide is an N-alkylpyrrolidine that is nicotine in which the methylene hydrogens at position 2 on the pyrrolidine ring have been replaced by an oxo group and the pyridine nitrogen converted into the corresponding N-oxide. A minor metabolite of nicotine. It has a role as a drug metabolite, a human urinary metabolite, a rat metabolite and a mouse metabolite. It is a N-alkylpyrrolidine, a member of pyrrolidin-2-ones and a member of pyridine N-oxides. It is functionally related to a nicotine. |
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CAS No. | 36508-80-2 |
Molecular Formula | C10H12N2O2 |
Molecular Weight | 192.21 g/mol |
IUPAC Name | (5S)-1-methyl-5-(1-oxidopyridin-1-ium-3-yl)pyrrolidin-2-one |
Standard InChI | InChI=1S/C10H12N2O2/c1-11-9(4-5-10(11)13)8-3-2-6-12(14)7-8/h2-3,6-7,9H,4-5H2,1H3/t9-/m0/s1 |
Standard InChI Key | CIPULDKLIIVIER-VIFPVBQESA-N |
Isomeric SMILES | CN1[C@@H](CCC1=O)C2=C[N+](=CC=C2)[O-] |
SMILES | CN1C(CCC1=O)C2=C[N+](=CC=C2)[O-] |
Canonical SMILES | CN1C(CCC1=O)C2=C[N+](=CC=C2)[O-] |
Appearance | White to Off-White Solid |
Melting Point | 116-117°C |
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